![molecular formula C14H15ClN2O4S B2560032 1-(1-((2-Chlorobenzyl)sulfonyl)azetidin-3-yl)pyrrolidine-2,5-dione CAS No. 1903163-12-1](/img/structure/B2560032.png)
1-(1-((2-Chlorobenzyl)sulfonyl)azetidin-3-yl)pyrrolidine-2,5-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound “1-(1-((2-Chlorobenzyl)sulfonyl)azetidin-3-yl)pyrrolidine-2,5-dione” is a complex organic molecule. It contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom . The pyrrolidine ring is a common scaffold in medicinal chemistry, used to create compounds for the treatment of various diseases .
Molecular Structure Analysis
The molecular structure of a compound like this would be determined by techniques such as X-ray crystallography . The non-hydrogen atoms in the molecule are nearly coplanar . In the crystal, molecules are connected through intermolecular N–H···O hydrogen bonds .Scientific Research Applications
Synthesis and Biological Activities
- Synthesis of Azetidinone Analogues: A study detailed the synthesis of new pyrimidine-azetidinone analogues, exploring their antioxidant, antimicrobial, and antitubercular activities. This demonstrates the compound's relevance in developing antibacterial and antituberculosis agents (Chandrashekaraiah et al., 2014).
- Functionalized Pyrrolidines Synthesis: Research on the ring expansion of 2-(α-Hydroxyalkyl)azetidines into 3-(chloro- or methanesulfonyloxy)pyrrolidines highlights a method for synthesizing functionalized pyrrolidines, which could be of interest in pharmaceutical chemistry (Durrat et al., 2008).
Catalysis and Chemical Transformations
- Catalytic Applications: Ionic liquid sulfonic acid functionalized pyridinium chloride has been used as an efficient catalyst for synthesizing tetrahydrobenzo[a]xanthen-11-ones, indicating potential catalytic roles for related sulfonamide compounds in organic synthesis (Moosavi‐Zare et al., 2013).
Antitumor and Antidepressant Activities
- Antitumor Agents: A novel approach to antitumor drug design uses sulfonamide as a parent compound, indicating the therapeutic potential of sulfonamide derivatives in cancer treatment (Huang et al., 2001).
- Antidepressant and Nootropic Agents: Schiff’s bases and 2-azetidinones derived from isonocotinyl hydrazone have been evaluated for their potential as antidepressant and nootropic agents, highlighting the relevance of azetidinone derivatives in central nervous system (CNS) disorders (Thomas et al., 2016).
properties
IUPAC Name |
1-[1-[(2-chlorophenyl)methylsulfonyl]azetidin-3-yl]pyrrolidine-2,5-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15ClN2O4S/c15-12-4-2-1-3-10(12)9-22(20,21)16-7-11(8-16)17-13(18)5-6-14(17)19/h1-4,11H,5-9H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QBZTVKXVMCYJEO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)N(C1=O)C2CN(C2)S(=O)(=O)CC3=CC=CC=C3Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15ClN2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.